Cas no 2137028-98-7 (1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis)

• Product Name: 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis
• CAS No: 2137028-98-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 4639610
• Update Time: 2025-05-25

1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis

• Inchi： 1S/C10H18O2/c1-4-10(11)9-5-7(2)12-8(3)6-9/h7-9H,4-6H2,1-3H3/t7-,8+,9?
• InChI Key： ZYJGYHONZMLCIN-JVHMLUBASA-N
• SMILES： C(C1C[C@H](C)O[C@H](C)C1)(=O)CC

Additional information on 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis

Comprehensive Analysis of 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis (CAS No. 2137028-98-7)

The compound 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis (CAS No. 2137028-98-7) is a chiral ketone derivative with significant potential in pharmaceutical and fragrance applications. Its unique stereochemistry, characterized by the cis configuration, plays a critical role in its biological activity and industrial utility. Researchers and manufacturers are increasingly interested in this molecule due to its versatility in synthetic chemistry and its role as a building block for more complex structures.

One of the most searched questions about 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis revolves around its synthesis and purification methods. The compound's 2,6-dimethyloxan-4-yl moiety provides a rigid framework that enhances its stability, making it suitable for high-temperature reactions. Recent advancements in asymmetric catalysis have improved the efficiency of producing this compound, addressing the growing demand for enantiomerically pure intermediates in drug development.

In the context of green chemistry, CAS No. 2137028-98-7 has garnered attention for its potential in sustainable manufacturing. The push for eco-friendly solvents and catalysts aligns with the compound's compatibility with bio-based reaction media. This trend is reflected in search queries such as "green synthesis of 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one" and "biodegradable ketone derivatives," highlighting the intersection of environmental concerns and chemical innovation.

The fragrance industry has also shown interest in 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis due to its woody, slightly sweet olfactory profile. Perfumers frequently search for "ketone-based aroma compounds" or "sustainable fragrance ingredients," where this molecule's structural features offer a balance between volatility and longevity. Its propan-1-one group contributes to its mild, non-irritating properties, making it suitable for cosmetic formulations.

From a pharmacological perspective, the cis configuration of this compound has been explored for its potential in modulating enzyme activity. Queries like "chiral ketones in drug discovery" or "stereoselective synthesis of bioactive molecules" often lead to discussions about CAS No. 2137028-98-7. Its ability to serve as a precursor for prostaglandin analogs and other therapeutic agents underscores its importance in medicinal chemistry.

Analytical techniques for characterizing 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis are another hot topic. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify its purity and stereochemistry. Search terms like "HPLC methods for chiral ketones" or "NMR analysis of 2,6-dimethyloxan-4-yl derivatives" reflect the need for robust quality control measures in industrial and academic settings.

In material science, the compound's thermal stability and low toxicity make it a candidate for polymer additives. Researchers investigating "high-performance polymer modifiers" or "non-toxic plasticizers" have evaluated CAS No. 2137028-98-7 for its compatibility with various matrices. Its propan-1-one functionality allows for covalent bonding with polymer chains, enhancing material properties without compromising safety.

Regulatory compliance is another frequently searched aspect related to this compound. While 1-[(2R,4r,6S)-2,6-dimethyloxan-4-yl]propan-1-one, cis is not classified as hazardous, proper handling guidelines are essential. Queries such as "safe storage of ketone derivatives" or "regulatory status of 2,6-dimethyloxan-4-yl compounds" emphasize the importance of adhering to international safety standards like REACH and GHS.

The future prospects of CAS No. 2137028-98-7 are closely tied to advancements in catalytic technologies. Asymmetric hydrogenation and enzymatic resolution methods are expected to lower production costs while maintaining high enantiomeric excess. This aligns with search trends focusing on "cost-effective chiral synthesis" and "biocatalysis in fine chemicals," positioning this compound as a key player in next-generation synthetic strategies.